Cas no 62648-54-8 (Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester)
62648-54-8 structure
Product Name:Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester
CAS No:62648-54-8
MF:C15H11NO4S
MW:301.317142724991
CID:436488
PubChem ID:12326979
Update Time:2025-04-19
Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester
- ethyl 7-nitrobenzo[g][1]benzothiole-2-carboxylate
- ETHYL 7-NITRONAPHTHO[1,2-B]THIOPHENE-2-CARBOXYLATE
- DTXSID70489762
- 62648-54-8
-
- Inchi: 1S/C15H11NO4S/c1-2-20-15(17)13-8-10-4-3-9-7-11(16(18)19)5-6-12(9)14(10)21-13/h3-8H,2H2,1H3
- InChI Key: VVLLYXWBVFIBMM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC2=CC=C3C=C(C=CC3=C12)[N+](=O)[O-]
Computed Properties
- Exact Mass: 301.04093
- Monoisotopic Mass: 301.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 69.44
Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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